Cas no 1480246-09-0 (2-(dimethylamino)-N-methoxy-N-methylacetamide)

• Product Name: 2-(dimethylamino)-N-methoxy-N-methylacetamide
• CAS No: 1480246-09-0
• MF: C₆H₁₄N₂O₂
• MW: 146.187561511993
• MDL: MFCD22414360
• CID: 4601678
• PubChem ID: 59907823
• Update Time: 2025-11-02

2-(dimethylamino)-N-methoxy-N-methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(dimethylamino)-N-methoxy-N-methylacetamide

• MDL： MFCD22414360
• Inchi： 1S/C6H14N2O2/c1-7(2)5-6(9)8(3)10-4/h5H2,1-4H3
• InChI Key： FPMMEIBIPHCGQU-UHFFFAOYSA-N
• SMILES： C(N(OC)C)(=O)CN(C)C

Additional information on 2-(dimethylamino)-N-methoxy-N-methylacetamide

Introduction to 2-(dimethylamino)-N-methoxy-N-methylacetamide (CAS No. 1480246-09-0)

2-(dimethylamino)-N-methoxy-N-methylacetamide, identified by the Chemical Abstracts Service Number (CAS No.) 1480246-09-0, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This amide derivative exhibits a unique structural configuration that has garnered attention for its potential applications in drug design and synthesis. The compound features a combination of functional groups, including a dimethylamino moiety and methoxy-substituted acetamide, which contribute to its versatile reactivity and biological activity.

The dimethylamino group in the molecular structure imparts basicity and influences the compound's solubility and interaction with biological targets. This feature is particularly valuable in medicinal chemistry, where such groups are often incorporated to enhance binding affinity or modulate pharmacokinetic properties. The presence of the N-methoxy-N-methylacetamide moiety further enriches the compound's chemical space, enabling diverse synthetic pathways and functionalization opportunities. These characteristics make it a promising candidate for further exploration in the development of novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 2-(dimethylamino)-N-methoxy-N-methylacetamide and biological macromolecules. Studies suggest that this compound may exhibit inhibitory effects on certain enzymes or receptors, making it a potential lead compound for treating inflammatory diseases or neurological disorders. The methoxy group, in particular, has been shown to enhance metabolic stability, which is a critical factor in drug development.

In vitro studies have demonstrated that derivatives of this class of amides can interact with specific protein targets, leading to modulatory effects on cellular pathways. For instance, modifications of the dimethylamino group have been explored to optimize binding affinity to target proteins, while the N-methoxy-N-methylacetamide backbone provides structural rigidity necessary for effective molecular recognition. These findings align with the broader trend in drug discovery toward rational design based on structural features that enhance biological activity.

The synthesis of 2-(dimethylamino)-N-methoxy-N-methylacetamide involves well-established organic chemistry techniques, including nucleophilic substitution reactions and condensation processes. The methodological approaches used in its preparation are adaptable to other derivatives, allowing for rapid exploration of analogues with tailored properties. Advances in green chemistry have also influenced synthetic strategies, promoting more sustainable and efficient methodologies for producing this compound.

From a medicinal chemistry perspective, the versatility of 2-(dimethylamino)-N-methoxy-N-methylacetamide lies in its ability to serve as a scaffold for further derivatization. Researchers have leveraged its structural framework to develop compounds with enhanced pharmacological profiles. For example, modifications at the N-methoxy position have been investigated to improve solubility or reduce toxicity, while alterations to the dimethylamino group have targeted specific enzymatic activities.

The compound's potential extends beyond traditional small-molecule drug applications. Its structural motifs are also relevant in materials science, where amide-based compounds are used in polymer synthesis and functional materials. The interplay between electronic and steric effects in 2-(dimethylamino)-N-methoxy-N-methylacetamide contributes to its unique properties, making it a valuable building block for innovative materials with specialized functions.

Future research directions may focus on exploring the compound's role in drug delivery systems. The ability to modify both ends of the amide backbone allows for conjugation with targeting ligands or prodrugs, enhancing therapeutic efficacy while minimizing side effects. Such innovations align with current trends toward personalized medicine and site-specific drug action.

In conclusion, 2-(dimethylamino)-N-methoxy-N-methylacetamide (CAS No. 1480246-09-0) represents a compelling subject of study due to its structural complexity and functional diversity. Its potential applications in pharmaceuticals and materials science underscore its importance as a chemical entity worthy of continued investigation. As research progresses, new insights into its properties and applications are expected to emerge, further solidifying its role as a key compound in modern chemical biology.